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Introduction
1-Methyl-2-piperidinemethanol is a versatile chiral building block that holds significant

potential in the development of novel agrochemicals. Its piperidine scaffold is a common motif

in a variety of biologically active molecules, contributing to favorable physicochemical

properties such as aqueous solubility and membrane permeability. In the context of

agrochemical research, this intermediate can be elaborated into a range of fungicidal and

insecticidal compounds. This document provides detailed application notes and experimental

protocols for the synthesis of a novel anilinopyrimidine fungicide derived from 1-Methyl-2-
piperidinemethanol, highlighting its utility in modern crop protection research.

Application: Synthesis of a Novel Anilinopyrimidine
Fungicide
Anilinopyrimidine fungicides are a crucial class of agrochemicals known for their efficacy

against a broad spectrum of plant pathogenic fungi. They primarily act by inhibiting the

biosynthesis of methionine, an essential amino acid for fungal growth and development. The

incorporation of the 1-methylpiperidine moiety can enhance the systemic properties and target-

site binding of these fungicides.
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Herein, we describe a synthetic route to a novel anilinopyrimidine fungicide, N-(4,6-

dimethylpyrimidin-2-yl)-2-(1-methylpiperidin-2-yl)aniline (a hypothetical compound for

illustrative purposes), starting from 1-Methyl-2-piperidinemethanol.

Overall Synthetic Scheme
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1-Methyl-2-piperidinemethanol

1-(2-Nitrophenyl)-2-(1-methylpiperidin-2-yl)methanol

1. Nucleophilic Aromatic Substitution

2-(1-Methylpiperidin-2-yl)aniline

2. Reduction of Nitro Group

N-(4,6-Dimethylpyrimidin-2-yl)-2-(1-methylpiperidin-2-yl)aniline
(Target Fungicide)

3. Buchwald-Hartwig Amination
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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